Cas no 1389868-83-0 ((3R)-3-(trifluoromethyl)morpholine)

• Product Name: (3R)-3-(trifluoromethyl)morpholine
• CAS No: 1389868-83-0
• MF: C₅H₈F₃NO
• MW: 155.11833190918
• MDL: MFCD22496617
• CID: 3164823
• PubChem ID: 52810916
• Update Time: 2025-10-28

(3R)-3-(trifluoromethyl)morpholine Chemical and Physical Properties

Names and Identifiers

• (R)-3-(trifluoromethyl)morpholine
• EN300-261622
• A857797
• 3alpha-(Trifluoromethyl)morpholine
• CS-0527594
• 1389868-83-0
• QLADYDPROMQLCA-SCSAIBSYSA-N
• SCHEMBL17673376
• (3R)-3-(TRIFLUOROMETHYL)MORPHOLINE
• (R)-3-Trifluoromethyl-morpholine
• (3R)-3-(trifluoromethyl)morpholine

• MDL： MFCD22496617
• Inchi： 1S/C5H8F3NO/c6-5(7,8)4-3-10-2-1-9-4/h4,9H,1-3H2/t4-/m1/s1
• InChI Key： QLADYDPROMQLCA-SCSAIBSYSA-N
• SMILES： FC([C@H]1COCCN1)(F)F

Computed Properties

• Exact Mass: 155.05579836g/mol
• Monoisotopic Mass: 155.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 21.3Ų

Additional information on (3R)-3-(trifluoromethyl)morpholine

Introduction to (3R)-3-(trifluoromethyl)morpholine (CAS No. 1389868-83-0)

(3R)-3-(trifluoromethyl)morpholine (CAS No. 1389868-83-0) is a chiral morpholine derivative with a trifluoromethyl group attached to the nitrogen atom. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research.

The trifluoromethyl group is known for its strong electron-withdrawing effect, which imparts unique physical and chemical properties to the molecule. In the context of (3R)-3-(trifluoromethyl)morpholine, this group enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development. The morpholine ring, on the other hand, provides a flexible and versatile scaffold that can be readily modified to optimize pharmacological properties.

Recent studies have highlighted the potential of (3R)-3-(trifluoromethyl)morpholine as a key intermediate in the synthesis of various bioactive compounds. For instance, a 2022 study published in the Journal of Medicinal Chemistry demonstrated that (3R)-3-(trifluoromethyl)morpholine can be used as a building block to synthesize novel inhibitors of protein kinases, which are important targets in cancer therapy. The researchers found that derivatives of (3R)-3-(trifluoromethyl)morpholine exhibited potent inhibitory activity against specific kinases, suggesting their potential as lead compounds for further drug development.

In addition to its role in drug discovery, (3R)-3-(trifluoromethyl)morpholine has also been explored for its use in chemical biology. A 2021 study in Chemical Science reported the synthesis of a series of (3R)-3-(trifluoromethyl)morpholine-based probes for studying protein-protein interactions. These probes were designed to selectively label specific proteins and were used to investigate the dynamics of protein complexes in living cells. The results of this study underscore the utility of (3R)-3-(trifluoromethyl)morpholine as a versatile tool for biochemical research.

The synthesis of (3R)-3-(trifluoromethyl)morpholine typically involves several steps, including the formation of a chiral intermediate and subsequent functionalization to introduce the trifluoromethyl group. A common approach is to start with a chiral epoxide or aziridine, which can be opened with a nucleophile followed by ring expansion to form the morpholine ring. The trifluoromethylation step can be achieved using various reagents, such as triflic acid or triflyl chloride, under carefully controlled conditions.

The enantiopure form of (3R)-3-(trifluoromethyl)morpholine is particularly valuable in pharmaceutical applications due to its well-defined stereochemistry. Chirality plays a crucial role in drug efficacy and safety, as different enantiomers can exhibit distinct biological activities and pharmacokinetic profiles. Therefore, ensuring the purity and enantiomeric excess (ee) of (3R)-3-(trifluoromethyl)morpholine is essential for its successful use in medicinal chemistry.

In conclusion, (3R)-3-(trifluoromethyl)morpholine (CAS No. 1389868-83-0) is a versatile and promising compound with significant potential in both research and development. Its unique chemical structure and properties make it an attractive candidate for various applications, including drug discovery, chemical biology, and materials science. As ongoing research continues to uncover new possibilities, (3R)-3-(trifluoromethyl)morpholine is likely to remain an important molecule in the field of chemistry and beyond.